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Compound of Interest

Compound Name: Diphenyl Phosphate-d10

CAS No.: 1477494-97-5

Cat. No.: B590401 Get Quote

Diphenyl Phosphate-d10 (CAS: 1477494-97-5) is the deuterated form of Diphenyl Phosphate

(DPHP), a primary metabolite of several widely used organophosphate flame retardants and

plasticizers, such as triphenyl phosphate (TPP).[1] Its application as an internal standard in

mass spectrometry-based analytical methods is indispensable for the accurate quantification of

DPHP in environmental and biological matrices. The precision of these analytical methods—

from preparing stock solutions and calibration curves to sample extraction and recovery—is

fundamentally reliant on a thorough understanding of the analyte's solubility in various organic

solvents.

Despite its importance, a comprehensive, publicly available dataset on the solubility of

Diphenyl Phosphate-d10 in common organic solvents is notably absent from the scientific

literature. This guide, therefore, shifts from presenting established data to providing a definitive,

field-proven methodology for its experimental determination. By synthesizing foundational

chemical principles with a robust, self-validating experimental protocol, this document

empowers researchers to generate reliable, high-quality solubility data, ensuring the integrity of

their analytical workflows.

Physicochemical Properties and Foundational
Principles
Understanding the structural and chemical nature of Diphenyl Phosphate-d10 is the first step

in predicting its solubility behavior. Isotopic labeling with deuterium does not significantly alter
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the fundamental physicochemical properties that govern solubility, such as polarity and

hydrogen bonding capability, when compared to the parent compound.[2] Therefore, the known

properties of unlabeled Diphenyl Phosphate provide a reliable starting point for our analysis.[3]

Table 1: Physicochemical Properties of Diphenyl Phosphate-d10 and its Unlabeled Analogue

Property Diphenyl Phosphate-d10
Diphenyl Phosphate
(Unlabeled)

CAS Number 1477494-97-5[4] 838-85-7[3]

Molecular Formula C₁₂HD₁₀O₄P C₁₂H₁₁O₄P[3]

Molecular Weight 260.25 g/mol 250.19 g/mol [3]

Appearance Crystalline Solid / Powder White Crystalline Powder[5]

Melting Point Not Reported 62-66 °C[3]

The Principle of "Like Dissolves Like"
The solubility of a solid in a liquid solvent is governed by the intermolecular forces between the

solute and solvent molecules. The adage "like dissolves like" serves as a guiding principle:

polar solutes tend to dissolve in polar solvents, while non-polar solutes dissolve in non-polar

solvents.[6] Diphenyl Phosphate possesses a highly polar phosphate group capable of acting

as a hydrogen bond acceptor, but this is flanked by two non-polar, hydrophobic phenyl rings.

This amphipathic nature suggests that its solubility will be highest in solvents that can

effectively interact with both the polar and non-polar regions of the molecule.

Predicted Solubility Profile
Based on its structure and available qualitative data for the unlabeled analogue, we can predict

a general solubility profile:

High Solubility Expected: In polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF), and in chlorinated solvents like Dichloromethane and

Chloroform. These solvents can effectively solvate the polar phosphate head without being

disrupted by hydrogen bonding from the solute. Unlabeled DPHP is reported to be soluble in
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Chloroform.[7] A commercial standard of Diphenyl Phosphate-d10 is available in

Acetonitrile (100 µg/mL), confirming its solubility in this common polar aprotic solvent.[8]

Moderate to Good Solubility Expected: In polar protic solvents such as Methanol and

Ethanol. These alcohols can hydrogen-bond with the phosphate group, aiding dissolution.

Unlabeled DPHP is reported as "easily soluble in alcohol" and "slightly soluble in Methanol".

[5][7]

Moderate Solubility Expected: In moderately polar solvents like Ethyl Acetate and Acetone,

and aromatic solvents like Benzene and Toluene. Unlabeled DPHP is known to be soluble in

Benzene.[9]

Low to Negligible Solubility Expected: In non-polar aliphatic solvents like Hexane and

Heptane, which lack the ability to interact favorably with the polar phosphate group.

Insoluble in Water: The dominance of the two hydrophobic phenyl rings makes the molecule

insoluble in water.[5]

A Validated Protocol for Experimental Solubility
Determination
The following protocol describes the Isothermal Shake-Flask Method, a gold-standard

technique for determining the equilibrium solubility of a compound.[10] The methodology is

designed to be self-validating by ensuring that a true equilibrium is reached and that the

analytical quantification is accurate.

Causality in Experimental Design
The core principle of this protocol is to create a saturated solution where the rate of dissolution

equals the rate of precipitation, achieving a stable thermodynamic equilibrium.[10] Temperature

is precisely controlled because solubility is highly temperature-dependent. Using a high-purity

analytical standard is critical to avoid erroneous results from impurities. Quantification via a

calibrated HPLC-UV or LC-MS/MS system ensures accurate measurement of the dissolved

analyte concentration.[11]

Materials and Equipment
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Solute: Diphenyl Phosphate-d10 (high purity, >95%)[2]

Solvents: HPLC-grade or equivalent purity (e.g., Methanol, Acetonitrile, Dichloromethane,

Ethyl Acetate, Toluene, Hexane).

Equipment:

Analytical balance (readable to 0.01 mg)

Scintillation vials or glass test tubes with screw caps

Thermostatic orbital shaker or water bath

Calibrated positive displacement pipettes

Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Volumetric flasks and autosampler vials

High-Performance Liquid Chromatography (HPLC) system with UV detector or a Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Step-by-Step Experimental Workflow
Preparation: Add an excess amount of Diphenyl Phosphate-d10 to a series of vials. The

key is to ensure a visible amount of undissolved solid remains at the end of the experiment,

confirming saturation. A starting point is ~10-20 mg of solute.

Solvent Addition: Accurately dispense a known volume (e.g., 2.0 mL) of the desired organic

solvent into each vial.

Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant

temperature (e.g., 25 °C). Agitate the vials for a sufficient period to reach equilibrium. A

minimum of 24 hours is recommended, with 48-72 hours being ideal to ensure equilibrium is

fully established.[10]

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

constant temperature for at least 2 hours to allow the excess solid to settle. This step is
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critical to avoid aspirating solid particles during sampling.

Sampling and Dilution: Carefully withdraw an aliquot of the supernatant using a pipette.

Immediately filter the aliquot through a 0.22 µm syringe filter into a pre-weighed vial to

remove any suspended microparticles. This filtered solution represents the saturated

solution. A subsequent, precise serial dilution may be necessary to bring the concentration

within the calibrated range of the analytical instrument.

Quantification: Analyze the final diluted sample using a pre-validated HPLC-UV or LC-

MS/MS method. The concentration is determined by comparing the instrument response to a

multi-point calibration curve prepared from a known stock solution of Diphenyl Phosphate-
d10.

Data Calculation: Calculate the solubility (S) in mg/mL using the following formula:

S (mg/mL) = C * DF

Where:

C is the concentration measured by the instrument (mg/mL).

DF is the dilution factor.

Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for determining

solubility.
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Caption: Experimental workflow for determining the equilibrium solubility of Diphenyl
Phosphate-d10.

Data Presentation
As comprehensive data is not currently published, the following table serves as a template for

researchers to record and report their experimentally determined solubility values for Diphenyl
Phosphate-d10 at a specified temperature.

Table 2: Experimentally Determined Solubility of Diphenyl Phosphate-d10 at 25 °C (Template)

Organic
Solvent

Solvent Class Polarity Index¹
Solubility
(mg/mL)

Solubility
(mol/L)

Methanol Polar Protic 5.1 Record Value Calculate Value

Ethanol Polar Protic - Record Value Calculate Value

Acetonitrile Polar Aprotic 5.8 Record Value Calculate Value

Acetone Polar Aprotic 5.1 Record Value Calculate Value

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic 7.2 Record Value Calculate Value

Dichloromethane Chlorinated 3.1 Record Value Calculate Value

Ethyl Acetate Ester 4.4 Record Value Calculate Value

Toluene Aromatic 2.4 Record Value Calculate Value

Hexane Non-polar 0.1 Record Value Calculate Value

¹Polarity Index

values are

relative and

serve as a

general guide.

[12]
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Conclusion
The accurate determination of Diphenyl Phosphate-d10 solubility is not a trivial academic

exercise; it is a prerequisite for the development of robust and reliable analytical methods in

environmental science, toxicology, and drug metabolism. This guide provides the theoretical

framework and a detailed, actionable protocol to empower researchers to generate this critical

data. By adhering to the principles of thermodynamic equilibrium and employing precise

analytical quantification, the scientific community can collectively build the foundational

knowledge base required for the confident use of this essential internal standard.

References
NIST.Titrations of bases with diphenyl phosphate in some aqueous and nonaqueous

solvents. Available from: [Link]

ChemBK.Diphenyl phosphate. Available from: [Link]

ResearchGate.Solubility Determination and Modeling for 4,4′-Dihydroxydiphenyl Sulfone in

Mixed Solvents. Available from: [Link]

Google Patents.Method for determining solubility of a chemical compound.

PubChem.Diphenyl octyl phosphate. Available from: [Link]

AICIS.Triphenyl phosphate and diphenyl phosphate - Evaluation statement. Available from:

[Link]

Exposome-Explorer.Diphenyl phosphate (DPP) (Compound). Available from: [Link]

Pharmaffiliates.1477494-97-5| Chemical Name : Diphenyl Phosphate-d10. Available from:

[Link]

Lund University Publications.Methods for measurement of solubility and dissolution rate of

sparingly soluble drugs. Available from: [Link]

ACS Publications.Solubilities of 4,4′-Dichlorodiphenyl Disulfide in Six Organic Solvents

between (303.15 and 333.15) K. Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b590401?utm_src=pdf-body
https://nvlpubs.nist.gov/nistpubs/jres/53/jresv53n4p227_A1b.pdf
https://www.chembk.com/en/chem/Diphenyl%20phosphate
https://www.researchgate.net/publication/280928923_Solubility_Determination_and_Modeling_for_44'-Dihydroxydiphenyl_Sulfone_in_Mixed_Solvents_of_Acetone_Ethyl_Acetate_or_Acetonitrile_Methanol_and_Acetone_Ethanol_from_27815_to_31315_K
https://pubchem.ncbi.nlm.nih.gov/compound/8290
https://www.industrialchemicals.gov.au/sites/default/files/Triphenyl%20phosphate%20and%20diphenyl%20phosphate%20-%20Evaluation%20statement.pdf
https://exposome-explorer.iarc.fr/compounds/1464
https://www.benchchem.com/product/b590401?utm_src=pdf-body
https://www.pharmaffiliates.com/en/active-pharmaceutical-ingredients/1477494-97-5
https://www.lup.lub.lu.se/luur/download?func=downloadFile&recordOId=132338&fileOId=624389
https://pubs.acs.org/doi/10.1021/je3013214
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of Calgary.Solubility of Organic Compounds. Available from: [Link]

Scribd.Procedure For Determining Solubility of Organic Compounds. Available from: [Link]

ACS Publications.Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at

Atmospheric Pressure. Available from: [Link]

SlideShare.solubility experimental methods.pptx. Available from: [Link]

University of Missouri–St. Louis.Identifying an Unknown Compound by Solubility, Functional

Group Tests and Spectral Analysis. Available from: [Link]

Alloprof.Measuring Solubility. Available from: [Link]

ResearchGate.The Experimental Determination of Solubilities. Available from: [Link]

SlidePlayer.DETERMINATION OF SOLUBILITY CLASS. Available from: [Link]

University of Rochester.Solvents and Polarity. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Exposome-Explorer - Diphenyl phosphate (DPP) (Compound) [exposome-explorer.iarc.fr]

2. Diphenyl Phosphate-d10 | TRC-D492002-10MG | LGC Standards [lgcstandards.com]

3. 磷酸二苯酯 99% | Sigma-Aldrich [sigmaaldrich.com]

4. pharmaffiliates.com [pharmaffiliates.com]

5. Diphenyl phosphate CAS#: 838-85-7 [m.chemicalbook.com]

6. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

7. nvlpubs.nist.gov [nvlpubs.nist.gov]

8. isotope.com [isotope.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://chem.ucalgary.ca/courses/351/laboratory/solubility.pdf
https://www.scribd.com/document/362590217/Procedure-For-Determining-Solubility-of-Organic-Compounds
https://pubs.acs.org/doi/10.1021/acs.jced.8b01120
https://www.slideshare.net/mobile/pbbaveja/solubility-experimental-methodspptx
https://www.umsl.edu/chemistry/lembed/0727/Unknown%20ID%20Handout%20F16.pdf
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.researchgate.net/publication/235399580_The_Experimental_Determination_of_Solubilities
https://slideplayer.com/slide/12869400/
https://www.chem.rochester.edu/notvoodoo/pages/reagents_solvents.php?page=solvent_polarity
https://www.benchchem.com/product/b590401?utm_src=pdf-custom-synthesis
http://exposome-explorer.iarc.fr/compounds/1464
https://www.lgcstandards.com/DE/en/p/TRC-D492002
https://www.sigmaaldrich.com/TW/zh/product/aldrich/850608
https://www.pharmaffiliates.com/en/1477494-97-5-diphenyl-phosphate-d10-pasti035730.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4297385_EN.htm
https://faculty.uobasrah.edu.iq/uploads/teaching/1706314934.pdf
https://nvlpubs.nist.gov/nistpubs/jres/54/jresv54n6p309_A1b.pdf
https://isotope.com/diphenyl-phosphate-d10-dlm-11362-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. chembk.com [chembk.com]

10. lup.lub.lu.se [lup.lub.lu.se]

11. solubility experimental methods.pptx [slideshare.net]

12. Solvent Physical Properties [people.chem.umass.edu]

To cite this document: BenchChem. [Introduction: The Critical Role of Solubility Data for a
Key Internal Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590401#solubility-data-for-diphenyl-phosphate-d10-
in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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